Cas no 1211181-55-3 (4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1211181-55-3
• MF: C₁₉H₂₁FN₄O₄S
• MW: 420.457846403122
• CID: 6612048
• PubChem ID: 45567251
• Update Time: 2025-10-20

4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• (4-((4-fluoro-3-methylphenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)(pyrazin-2-yl)methanone
• 1211181-55-3
• 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane
• VU0522694-1
• SR-01000925325-1
• AKOS024521097
• F5832-7136
• [4-(4-fluoro-3-methylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-pyrazin-2-ylmethanone
• SR-01000925325

• Inchi： 1S/C19H21FN4O4S/c1-14-12-15(2-3-16(14)20)29(26,27)24-10-11-28-19(24)4-8-23(9-5-19)18(25)17-13-21-6-7-22-17/h2-3,6-7,12-13H,4-5,8-11H2,1H3
• InChI Key： CYNHNLCIUYYAPT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1)F)(N1CCOC21CCN(C(C1C=NC=CN=1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 420.12675450g/mol
• Monoisotopic Mass: 420.12675450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane

Recent Advances in the Study of 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS: 1211181-55-3)

The compound 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 1211181-55-3) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This spirocyclic derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and infectious diseases.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated that 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane exhibits potent inhibitory activity against certain kinase targets, making it a potential lead compound for the development of novel anticancer agents. The compound's spirocyclic core and sulfonyl-pyrazine moiety are believed to contribute to its high binding affinity and selectivity.

Pharmacokinetic studies have revealed favorable properties of this compound, including good oral bioavailability and metabolic stability. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to further enhance its therapeutic index. Recent preclinical data suggest that the compound can effectively penetrate the blood-brain barrier, opening up possibilities for its use in treating central nervous system disorders.

In addition to its anticancer potential, recent investigations have uncovered antimicrobial properties of 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane. The compound has shown activity against drug-resistant bacterial strains, possibly through interference with bacterial efflux pumps. This dual functionality makes it particularly interesting for combination therapies in complex disease settings.

Structural-activity relationship (SAR) studies have been conducted to optimize the compound's properties. Modifications to the fluoro-methylbenzenesulfonyl group and the pyrazine carbonyl moiety have yielded derivatives with improved potency and reduced off-target effects. These findings are guiding the design of next-generation analogs with enhanced therapeutic profiles.

The synthesis of 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane has been refined in recent studies, with new catalytic methods improving yield and purity. Green chemistry approaches are being implemented to make the synthesis more environmentally sustainable while maintaining cost-effectiveness for potential scale-up.

Looking forward, clinical translation of this compound faces several challenges that current research is addressing, including potential drug-drug interactions and long-term toxicity profiles. However, the accumulating evidence suggests that 4-(4-fluoro-3-methylbenzenesulfonyl)-8-(pyrazine-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a valuable scaffold for further drug development, with multiple potential therapeutic applications warranting continued investigation.